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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518 Get Quote

Technical Guide: Physical Properties of 2-
Chloro-p-xylene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Chloro-
p-xylene (CAS No: 95-72-7), specifically its boiling point and density. This document outlines

the established values for these properties and details the experimental methodologies for their

determination, ensuring a comprehensive resource for laboratory applications.

Core Physical Properties
2-Chloro-p-xylene, also known as 2-chloro-1,4-dimethylbenzene, is an aromatic organic

compound with the chemical formula C₈H₉Cl.[1][2][3][4] Accurate knowledge of its physical

properties is essential for its application in chemical synthesis and drug development,

particularly for reaction condition optimization, purification, and formulation.

Data Summary
The experimentally determined boiling point and density of 2-Chloro-p-xylene are summarized

in the table below. These values are critical for predicting the compound's behavior under

various laboratory and industrial conditions.
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Physical Property Value Conditions

Boiling Point 186 - 187 °C
Standard Atmospheric

Pressure

Density 1.049 g/mL at 25 °C

References: Boiling Point[1][2][5][6], Density[1][2][6]

Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the boiling point and density of liquid organic compounds such as 2-Chloro-p-xylene.

Determination of Boiling Point: Capillary Method
The capillary method, often utilizing a Thiele tube, is a precise technique for determining the

boiling point of a small quantity of liquid.[4] The principle relies on the definition of a boiling

point as the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure.[2]

Apparatus and Materials:

Thiele tube or other suitable heating bath (e.g., oil bath on a hot plate)

High-temperature mineral oil or silicone oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

2-Chloro-p-xylene sample (approx. 0.5 mL)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:
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Sample Preparation: Fill the small test tube to a depth of about 1-2 cm with the 2-Chloro-p-
xylene sample.

Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in

the liquid and the sealed end uppermost.[1][4]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the bottom of the test tube is level with the thermometer bulb.[7]

Heating: Place the assembly into the Thiele tube, ensuring the sample is immersed in the

heating oil.[4] Begin to gently heat the side arm of the Thiele tube with a micro-burner or the

oil bath with a hot plate.[4] The heating should be slow and steady to ensure uniform

temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the liquid approaches its boiling point, this will be replaced

by the vapor of the sample, resulting in a rapid and continuous stream of bubbles emerging

from the capillary tube.[4][5]

Boiling Point Determination: Once a vigorous and continuous stream of bubbles is observed,

cease heating. The apparatus is allowed to cool slowly.[4] The bubbling will slow down and

eventually stop. The boiling point is the temperature at which the liquid just begins to enter

the capillary tube.[4][5] This is the point where the external pressure equals the vapor

pressure of the liquid.

Verification: For accuracy, the determination should be repeated at least once with a fresh

sample.

Determination of Density: Pycnometry
Pycnometry is a highly accurate gravimetric method used to determine the density of a liquid by

measuring its mass within a precisely known volume.[3] A pycnometer, or specific gravity bottle,

is a glass flask with a close-fitting ground glass stopper with a capillary fine bore through it,

which allows a precise volume of liquid to be obtained.

Apparatus and Materials:
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Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath (e.g., set to 25.0 °C ± 0.1 °C)

2-Chloro-p-xylene sample

Distilled water (for calibration)

Acetone (for cleaning and drying)

Lint-free tissue

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent (e.g., acetone) and ensure it is completely dry.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its

stopper on the analytical balance. Record this mass as m₁.

Calibration with Water: Fill the pycnometer with distilled water, ensuring no air bubbles are

trapped. Insert the stopper, allowing excess water to emerge from the capillary. Place the

filled pycnometer in the constant temperature water bath (25.0 °C) and allow it to equilibrate

for at least 20 minutes.

Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully wipe the

outside dry with a lint-free tissue, and weigh it. Record this mass as m₂. The density of water

(ρ_water) at the calibration temperature is known from standard tables (e.g., 0.997047 g/mL

at 25.0 °C).

Volume Calculation: The precise volume of the pycnometer (V) can be calculated using the

formula: V = (m₂ - m₁) / ρ_water

Measurement with Sample: Empty and dry the pycnometer. Fill it with the 2-Chloro-p-xylene
sample, ensuring no air bubbles.
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Equilibration and Weighing: Place the pycnometer filled with the sample in the constant

temperature bath at 25.0 °C to equilibrate. After equilibration, remove it, dry the exterior, and

weigh it. Record this mass as m₃.

Density Calculation: The density of the 2-Chloro-p-xylene sample (ρ_sample) is calculated

using the formula: ρ_sample = (m₃ - m₁) / V

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Preparation

Heating & Observation

Measurement

1. Prepare Sample:
Fill test tube with
2-Chloro-p-xylene

2. Insert Capillary:
Place sealed capillary

(open end down) in sample

3. Assemble Apparatus:
Attach test tube to

thermometer

4. Immerse in Bath:
Place assembly in

Thiele tube

5. Gentle Heating:
Apply heat to side arm

of Thiele tube

6. Observe Bubbles:
Monitor for a rapid,
continuous stream

7. Cease Heating:
Remove heat source

once bubbles are vigorous

8. Cool & Observe:
Watch for liquid to

enter capillary

9. Record Temperature:
Note the temperature at

the moment of entry

Final Boiling Point

Repeat for Accuracy

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Capillary Method.
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Pycnometer Calibration

Sample Measurement

Calculation

1. Weigh empty, dry
pycnometer (m₁)

2. Fill with distilled water

3. Equilibrate at 25.0°C

4. Weigh pycnometer
+ water (m₂)

5. Calculate pycnometer
volume (V)

6. Dry pycnometer

7. Fill with
2-Chloro-p-xylene

8. Equilibrate at 25.0°C

9. Weigh pycnometer
+ sample (m₃)

10. Calculate Density:
ρ = (m₃ - m₁) / V

Density of
2-Chloro-p-xylene

Final Density Value

Click to download full resolution via product page

Caption: Workflow for Density Determination using Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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